Cas no 2138297-31-9 (2-Azido-1-bromo-3-methylbenzene)

• Product Name: 2-Azido-1-bromo-3-methylbenzene
• CAS No: 2138297-31-9
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 6206514
• PubChem ID: 151337458
• Update Time: 2025-10-22

2-Azido-1-bromo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2138297-31-9
• 2-azido-1-bromo-3-methylbenzene
• EN300-734501
• 2-Azido-1-bromo-3-methylbenzene

• Inchi： 1S/C7H6BrN3/c1-5-3-2-4-6(8)7(5)10-11-9/h2-4H,1H3
• InChI Key： OJSRUFHYTURKFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C)=C1N=[N+]=[N-]

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-Azido-1-bromo-3-methylbenzene

2-Azido-1-bromo-3-methylbenzene (CAS No. 2138297-31-9): A Comprehensive Overview

The compound 2-Azido-1-bromo-3-methylbenzene (CAS No. 2138297-31-9) is an aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at position 1, an azide group (-N₃) at position 2, and a methyl group (-CH₃) at position 3 on a benzene ring. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry, where the azide group serves as a reactive moiety for the formation of stable bonds with other functional groups. The bromine atom in this compound further enhances its reactivity, making it an ideal candidate for substitution reactions. For instance, researchers have utilized 2-Azido-1-bromo-3-methylbenzene as a precursor for synthesizing bioactive molecules with potential anti-cancer and anti-inflammatory properties.

The methyl group at position 3 plays a crucial role in modulating the electronic properties of the benzene ring, which influences the reactivity and selectivity of the compound in various reactions. This feature has been exploited in the design of novel materials for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in materials science have demonstrated that derivatives of 2-Azido-1-bromo-3-methylbenzene can exhibit enhanced electron transport properties, making them promising candidates for next-generation electronic devices.

In terms of synthesis, 2-Azido-1-bromo-3-methylbenzene can be prepared through a variety of methods, including nucleophilic substitution reactions and metal-catalyzed coupling reactions. One popular approach involves the reaction of bromobenzene derivatives with sodium azide (NaN₃) under specific conditions to introduce the azide group. The methyl group can be introduced via alkylation or Friedel-Crafts acylation reactions, depending on the desired regioselectivity.

The versatility of this compound is further evident in its application as an intermediate in the synthesis of complex molecules. For example, researchers have employed 2-Azido-1-bromo-3-methylbenzene as a key intermediate in the construction of heterocyclic frameworks, such as pyridines and quinolones. These frameworks are essential components of many bioactive compounds, including antibiotics and anticancer agents.

In conclusion, 2-Azido-1-bromo-3-methylbenzene (CAS No. 2138297-31-9) is a highly versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel compounds with enhanced biological activity or electronic properties. As ongoing research continues to uncover new applications for this compound, its significance in modern chemistry is expected to grow further.